N-(4-chlorophenyl)-2-((3-oxo-4-(p-tolyl)-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[4-(4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H16ClN3O2S/c1-13-2-8-16(9-3-13)23-11-10-21-18(19(23)25)26-12-17(24)22-15-6-4-14(20)5-7-15/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: CQJOKWIELCNIMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol

Description

N-(4-chlorophenyl)-2-((3-oxo-4-(p-tolyl)-3,4-dihydropyrazin-2-yl)thio)acetamide is a chemical compound with potential applications in scientific research. This compound is also known as CPDT or Compound 1, and it is a novel inhibitor of the enzyme protein tyrosine phosphatase 1B (PTP1B). PTP1B is a key regulator of insulin signaling and glucose homeostasis, making it an attractive target for the development of new therapies for type 2 diabetes and other metabolic disorders.

Scientific Research Applications

Crystal Structure Analysis

Crystal structures of similar compounds, such as C,N-disubstituted acetamides, have been studied to understand their molecular interactions, such as hydrogen bonds and arene interactions, which are crucial for designing new materials with desired physical and chemical properties (Narayana et al., 2016).

Antibacterial Agents

Research into compounds with similar structural features has shown potential antibacterial applications. The study of various acetamide derivatives against gram-positive and gram-negative bacteria indicates the role of substituents in enhancing hydrophobicity or steric bulk, contributing to antibacterial activity (Desai et al., 2008).

Molecular Conformations and Hydrogen Bonding

Investigations into the molecular conformations of acetamide derivatives highlight the diversity in molecular geometry and the impact of hydrogen bonding on the structural organization, providing insights for the development of drugs and materials with specific molecular characteristics (Narayana et al., 2016).

Nonlinear Optical Properties

Studies on the nonlinear optical properties of crystalline acetamide structures, including the effects of polarization and environmental factors, suggest potential applications in photonic devices such as optical switches and modulators (Castro et al., 2017).

Antioxidant Activity

Research on acetamide derivatives has also revealed antioxidant properties, suggesting potential therapeutic applications for diseases caused by oxidative stress (Sunder et al., 2013).